Cas no 39478-93-8 (Phosphonic acid,P,P'-methylenebis-, sodium salt (1:3))

• Product Name: Phosphonic acid,P,P'-methylenebis-, sodium salt (1:3)
• CAS No: 39478-93-8
• MF: CH₃Na₃O₆P₂
• MW: 241.947755098343
• CID: 297965
• PubChem ID: 6100359
• Update Time: 2025-04-19

Phosphonic acid,P,P'-methylenebis-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-methylenebis-, sodium salt (1:3)
• 39478-93-8
• 5IE00X21WX
• Trisodium methanediphosphonate
• Trisodium medronate
• UNII-5IE00X21WX
• trisodium;hydroxy(phosphonatomethyl)phosphinate
• FT-0721361
• Trisodium methylenediphosphonate
• Phosphonic acid, P,P'-methylenebis-, sodium salt (1:3)
• Methylenediphosphonic acid trisodium salt
• Medronate trisodium
• Phosphonic acid, methylenebis-, trisodium salt
• sodium hydrogenphosphonatomethylphosphonate

• Inchi： 1S/CH6O6P2.3Na/c2-8(3,4)1-9(5,6)7;;;/h1H2,(H2,2,3,4)(H2,5,6,7);;;/q;3*+1/p-3
• InChI Key： SFDBJFMMXUVCFG-UHFFFAOYSA-K
• SMILES： P(CP(=O)([O-])[O-])(=O)([O-])O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 244.93338
• Monoisotopic Mass: 241.90979465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 115.06

Phosphonic acid,P,P'-methylenebis-, sodium salt (1:3) Security Information

• WGK Germany：3